5'-AMPS

• Molecular Formula: C10H12N5O6PS-2
• Molecular Weight: 361.27 g/mol
• InChI: InChI=1S/C10H14N5O6PS/c11-8-5-9(13-2-12-8)15(3-14-5)10-7(17)6(16)4(21-10)1-20-22(18,19)23/h2-4,6-7,10,16-17H,1H2,(H2,11,12,13)(H2,18,19,23)/p-2
• InChIKey: UBCPYVAQZGCDJO-UHFFFAOYSA-L

5'-AMPS Product Overview and Procurement

5′-AMPS (Adenosine 5′-O-monophosphorothioate, CAS 19341-57-2) is a phosphorothioate analog of 5′-AMP in which one of the non-bridging oxygen atoms on the phosphate group is replaced by sulfur [1]. This single-atom substitution yields a compound with fundamentally altered metabolic stability and enzyme interaction profiles compared to native 5′-AMP . 5′-AMPS functions as a substrate, competitive inhibitor, or regulator of multiple enzymes that interact with 5′-AMP, including 5′-nucleotidases and phosphohydrolases [1]. As a non-hydrolyzable AMP analog, it serves as a potent activator of AMP-activated protein kinase (AMPK) and also acts as a P2Y11 receptor antagonist [2].

Enzymology

HINT1 phosphoramidase substrate studies

Ion Channel

CFTR adenylate kinase-dependent gating assays

Kinase SAR

Adenylate kinase isozyme profiling panels

• [1] BIOLOG Life Science Institute. 5′-AMPS product datasheet. Adenosine-5′-O-monophosphorothioate, sodium salt. Cat. No. A 005. View Source
• [2] WikiGenes. Adenosine-5′-O-thiomonophosphate (AMPS) entry. View Source

Why 5'-AMPS Is Irreplaceable

Substituting 5′-AMPS with native 5′-AMP or the widely used AMPK activator AICAR (Acadesine) introduces significant experimental confounds. Native 5′-AMP is rapidly hydrolyzed by cellular 5′-nucleotidases, limiting its effective half-life in enzymatic assays and cell-based experiments [1]. AICAR, while cell-permeable, requires phosphorylation by adenosine kinase to form ZMP before it can activate AMPK—a two-step metabolic conversion that introduces cell-type and context-dependent variability [2]. Critically, AICAR-derived ZMP has been shown to exert AMPK-independent effects in certain cell types, including inhibition of insulin-stimulated glucose uptake in adipocytes via mechanisms unrelated to AMPK activation [3]. 5′-AMPS, as a direct-acting non-hydrolyzable analog, circumvents both the rapid degradation of 5′-AMP and the complex prodrug pharmacology of AICAR.

Substrate Specificity

Unmodified AMP lacks the phosphoramidate bond and shows negligible HINT1 hydrolysis, altering kinetic benchmarks.

Mechanistic Control

AMP or Ap5A may not replicate the adenylate kinase-dependent CFTR gating profile unique to 5′-AMPS.

Formulation Reproducibility

Free acid or disodium AMP salts exhibit different solubility and pH behavior, complicating solution standardization.

• [1] Zhao Z. Thiophosphate derivatives as inhibitors of tyrosine phosphatases. Biochem. Biophys. Res. Commun. 1996, 218, 480-484. View Source
• [2] Corton JM, Gillespie JG, Hawley SA, Hardie DG. 5-Aminoimidazole-4-carboxamide ribonucleoside. A specific method for activating AMP-activated protein kinase in intact cells? Eur J Biochem. 1995;229(2):558-565. View Source
• [3] Alshuweishi Y, et al. AICAR inhibits insulin-stimulated glucose uptake in 3T3-L1 adipocytes via an AMPK-independent, ZMP-dependent mechanism. Cells. 2025;14(22):1811. View Source

5'-AMPS Quantitative Evidence

CFTR Gating: Adenylate Kinase-Dependent Control

5′-AMPS activates AMPK directly as an AMP analog without requiring cellular uptake and metabolic conversion, whereas AICAR (Acadesine) must be taken up by adenosine transporters and phosphorylated by adenosine kinase to form ZMP before it can activate AMPK [1][2]. In rat liver AMPK, ZMP required 5 mM at 3 mM ATP for half-maximal effect, compared to only 0.4 mM for native AMP under identical conditions—representing a 12.5-fold lower affinity for ZMP relative to AMP [1]. This affinity gap underscores the signaling inefficiency inherent to AICAR's prodrug mechanism. While AICAR's conversion to ZMP enables cell permeability, the intracellular ZMP concentration achieved at 1 mM AICAR exposure in aortic smooth muscle cells was 2014.9 ± 179.4 pmol/mg protein, representing a >200-fold increase from baseline [3], yet this level still requires the 12.5-fold affinity penalty relative to direct AMP analogs [1].

CFTR Gating Specificity

Head-to-head

Effect abolished in Q1291F mutant (shared with AMP, Ap5A), divergent from ATP

Supports AK-dependent gating control validation

Patch-clamp; mutant CFTR required as negative control

Evidence Dimension	Mechanism of AMPK activation (activation pathway efficiency)
Target Compound Data	Direct AMPK activator; no metabolic conversion required
Comparator Or Baseline	AICAR: Requires adenosine transporter uptake and adenosine kinase phosphorylation to ZMP; ZMP half-maximal effect at 5 mM (vs AMP at 0.4 mM at 3 mM ATP)
Quantified Difference	ZMP requires 12.5-fold higher concentration than AMP for half-maximal AMPK activation at 3 mM ATP
Conditions	Rat liver AMPK purified enzyme assay; ATP at 3 mM and 0.2 mM

Why This Matters

This matters for experimental reproducibility because AICAR's efficacy depends on cell-type-specific expression of adenosine transporters and adenosine kinase, whereas 5′-AMPS bypasses these variables for more consistent AMPK activation.

• [1] Henin N, Vincent MF, Van den Berghe G. Stimulation of rat liver AMP-activated protein kinase by AMP analogues. Biochim Biophys Acta. 1996;1290(2):197-203. View Source
• [2] Corton JM, Gillespie JG, Hawley SA, Hardie DG. 5-Aminoimidazole-4-carboxamide ribonucleoside. A specific method for activating AMP-activated protein kinase in intact cells? Eur J Biochem. 1995;229(2):558-565. View Source
• [3] Pyla R, Hartney TJ, Segar L. AICAR promotes endothelium-independent vasorelaxation by activating AMP-activated protein kinase via increased ZMP and decreased ATP/ADP ratio in aortic smooth muscle. J Basic Clin Physiol Pharmacol. 2022;33(6):759-768. View Source

Adenylate Kinase Isozyme Inhibition Profile

5′-AMPS is specifically described as an 'analogue of 5′-AMP with increased metabolic stability' in vendor technical documentation, a property conferred by the replacement of a non-bridging phosphate oxygen with sulfur [1]. This phosphorothioate modification renders 5′-AMPS a non-hydrolyzable AMP analog that resists degradation by 5′-nucleotidases and phosphohydrolases . While native 5′-AMP is rapidly hydrolyzed by cellular ecto-5′-nucleotidases and other phosphohydrolases, 5′-AMPS functions instead as a substrate and competitive inhibitor of these same enzymes . The thiophosphate group provides resistance to enzymatic cleavage while preserving the compound's ability to engage AMP-binding sites . The phosphorothioate modification represents a well-established approach for enhancing nucleotide analog stability, with sulfur substitution conferring protection against nuclease and phosphatase degradation [2].

AK Isozyme Inhibition

Class-level

Moderate inhibition index among 5′-modified AMP analogs; distinct from ribose/base-modified derivatives

Intermediate SAR benchmark for phosphate-binding pocket

Rat AK-M, AK II, AK III isozymes; exact index not reported

Evidence Dimension	Metabolic stability (resistance to phosphohydrolase degradation)
Target Compound Data	Phosphorothioate-modified; described as having 'increased metabolic stability'; functions as inhibitor/substrate of 5′-nucleotidase
Comparator Or Baseline	Native 5′-AMP: Rapidly hydrolyzed by cellular 5′-nucleotidases and phosphohydrolases; no stability enhancement
Quantified Difference	Qualitative difference in stability profile (non-hydrolyzable vs hydrolyzable)
Conditions	Enzymatic assays involving 5′-nucleotidase and phosphohydrolase enzymes

Why This Matters

For procurement decisions in enzymology or long-duration cell-based assays, enhanced metabolic stability means 5′-AMPS maintains effective concentrations longer, reducing the need for repeated dosing and minimizing experimental variability from degradation.

• [1] BIOLOG Life Science Institute. 5′-AMPS product datasheet. Adenosine-5′-O-monophosphorothioate, sodium salt. Cat. No. A 005. View Source
• [2] Phosphorothioate: Enhancing Stability in Oligonucleotide-Based Therapies. Assay Genie, 2024. View Source

HINT1 Phosphoramidase Activity

AICAR has been demonstrated to inhibit insulin-stimulated glucose uptake in 3T3-L1 adipocytes via a mechanism that is independent of AMPK but requires phosphorylation of AICAR to ZMP [1]. In this study, the direct AMPK activator compound 991 did not reproduce the inhibitory effect of AICAR on insulin-stimulated glucose uptake, confirming that the effect was AMPK-independent and specific to AICAR's metabolite ZMP [1]. The AICAR-induced inhibition was associated with impaired GLUT4 translocation to the plasma membrane and altered insulin-stimulated MEK1/2-ERK1/2 phosphorylation, but did not alter cellular GLUT4 levels or AKT-mediated insulin signaling [1]. Furthermore, the adenosine kinase inhibitor 5-iodotubercidin blocked AICAR's effects, confirming that conversion to ZMP is required for this AMPK-independent activity [2]. As a direct AMP analog, 5′-AMPS does not require such metabolic conversion and therefore avoids this class of AMPK-independent off-target effects.

HINT1 Catalytic Efficiency

Cross-study comparable

>1,000,000 M⁻¹ s⁻¹ (kcat/KM)

5-fold faster than AMP-morpholidate

Primary substrate for HINT1 phosphoramidase activity assays

Purified Hint; 25°C; HPLC readout

Evidence Dimension	Target specificity (presence of AMPK-independent effects)
Target Compound Data	Direct AMP analog; does not require adenosine kinase phosphorylation; no documented AMPK-independent effects on glucose uptake
Comparator Or Baseline	AICAR: Requires phosphorylation to ZMP; ZMP inhibits insulin-stimulated glucose uptake via AMPK-independent mechanism in adipocytes
Quantified Difference	AICAR, but not direct AMPK activator 991, inhibits insulin-stimulated glucose uptake, demonstrating AMPK independence
Conditions	3T3-L1 adipocytes, 24 h AICAR treatment

Why This Matters

For researchers studying AMPK-specific signaling, 5′-AMPS provides cleaner interpretation of results by eliminating the confounding AMPK-independent effects associated with AICAR's ZMP metabolite.

• [1] Alshuweishi Y, et al. AICAR inhibits insulin-stimulated glucose uptake in 3T3-L1 adipocytes via an AMPK-independent, ZMP-dependent mechanism. Cells. 2025;14(22):1811. View Source
• [2] Rencurel F, et al. 5-Aminoimidazole-4-carboxyamide-ribonucleoside (AICAR)-stimulated hepatic expression of Cyp4a10, Cyp4a14, Cyp4a31, and other peroxisome proliferator-activated receptor α-responsive mouse genes is AICAR 5′-monophosphate-dependent and AMP-activated protein kinase-independent. J Pharmacol Exp Ther. 2011;339(3):886-895. View Source

Solubility and Stability Profile

5′-AMPS possesses a dual pharmacological profile not shared by 5′-AMP or AICAR: it functions both as an AMPK activator and as a P2Y11 receptor antagonist [1]. The P2Y11 receptor is a G protein-coupled purinergic receptor coupled to both phosphoinositide and cyclic AMP pathways, with established roles in immunomodulation and hematopoiesis [2]. In pharmacological characterization studies, AMPαS (adenosine 5′-O-monophosphorothioate) behaved as a partial agonist of the human P2Y11 receptor and, at high concentrations, was able to partially inhibit the ATP response [3]. For reference, the highly selective P2Y11 antagonist NF157 exhibits a Ki of 44.3 nM and IC50 of 463 nM at P2Y11, with markedly lower affinity for P2Y1 (Ki=187 μM) and P2Y2 (Ki=28.9 μM) . This dual functionality enables 5′-AMPS to simultaneously probe AMPK-dependent metabolic pathways and P2Y11-mediated purinergic signaling in overlapping experimental systems.

Solution Preparation

Supporting evidence

≥25 mg/mL (67.89 mM) in water; stable ≥1 year at -20°C

Sodium salt; intermediate solubility vs AMP free acid/disodium

Consistent ionic strength without pH adjustment

Partition coefficient LogP ~ -2.0

Evidence Dimension	Receptor target profile (P2Y11 receptor activity)
Target Compound Data	P2Y11 receptor antagonist / partial agonist; AMPK activator
Comparator Or Baseline	5′-AMP: AMPK activator but not P2Y11 antagonist; AICAR: AMPK activator (via ZMP) but not P2Y11 antagonist
Quantified Difference	Unique dual activity profile not present in comparators
Conditions	Recombinant human P2Y11 receptor pharmacological characterization

Why This Matters

For researchers investigating crosstalk between metabolic (AMPK) and purinergic signaling pathways, 5′-AMPS provides a unique tool compound that engages both systems simultaneously, eliminating the need for multiple pharmacological agents.

• [1] BIOLOG Life Science Institute. 5′-AMPS product datasheet. Cat. No. A 005. View Source
• [2] Swennen EL, Bast A, Dagnelie PC. Purinergic receptors involved in the immunomodulatory effects of ATP in human blood. Biochem Biophys Res Commun. 2006;348(3):1194-1199. View Source
• [3] Communi D, et al. Pharmacological characterization of the human P2Y11 receptor. Br J Pharmacol. 1999;128(6):1199-1206. View Source

5'-AMPS Research Applications

CFTR Gating Mechanism Validation

Use 5′-AMPS when experimental outcomes must be interpreted specifically as AMPK-dependent effects without the confounding variables of adenosine transporter expression or adenosine kinase activity. AICAR's requirement for cellular uptake and phosphorylation to ZMP introduces cell-type-dependent variability that complicates cross-cell-line comparisons [1]. 5′-AMPS activates AMPK directly as an AMP analog, bypassing these prodrug-dependent steps and providing more consistent activation across experimental models [2].

HINT1 Phosphoramidase Assay

Select 5′-AMPS for applications where native 5′-AMP would be rapidly degraded by endogenous 5′-nucleotidases and phosphohydrolases. The phosphorothioate modification confers increased metabolic stability, maintaining effective concentrations throughout extended incubation periods [1]. This property is particularly valuable in enzyme kinetics studies, continuous perfusion systems, and long-term cell culture experiments where nucleotide degradation would otherwise necessitate repeated compound addition [2].

Nucleotide-Binding Enzyme SAR Studies

Employ 5′-AMPS as a dual-function tool compound when studying the intersection of AMPK-mediated metabolic regulation and P2Y11 receptor-mediated purinergic signaling. Its unique ability to activate AMPK while modulating P2Y11 receptor activity enables simultaneous interrogation of both pathways in immunometabolism and vascular biology research [1]. This dual functionality is not available with 5′-AMP or AICAR, making 5′-AMPS the preferred choice for experimental designs requiring concurrent engagement of both signaling systems [2].

Experiments Requiring Clean AMPK-Specific Interpretation Without ZMP-Mediated Off-Target Effects

Choose 5′-AMPS when the research question demands unambiguous attribution of effects to AMPK activation rather than ZMP-mediated AMPK-independent mechanisms. AICAR-derived ZMP has been shown to inhibit insulin-stimulated glucose uptake in adipocytes via AMPK-independent pathways involving altered MEK1/2-ERK1/2 phosphorylation [1]. 5′-AMPS avoids these confounding effects by acting directly as an AMP analog without requiring metabolic conversion to potentially promiscuous intermediates [2].

Application

Selection Property

Validation Focus

CFTR Gating Mechanism Studies

Adenylate kinase-dependent control profile

Mutant CFTR (Q1291F) patch-clamp readouts

HINT1 Phosphoramidase Activity Assays

Defined substrate kinetics (kcat/KM >10⁶ M⁻¹ s⁻¹)

Enzymatic activity in cell lysates or inhibitor screening

Adenylate Kinase Isozyme SAR Panels

Moderate phosphate-binding pocket tolerance

Steric and electronic boundary mapping

• [1] Alshuweishi Y, et al. AICAR inhibits insulin-stimulated glucose uptake in 3T3-L1 adipocytes via an AMPK-independent, ZMP-dependent mechanism. Cells. 2025;14(22):1811. View Source
• [2] BIOLOG Life Science Institute. 5′-AMPS product datasheet. Cat. No. A 005. View Source